Cas no 32806-63-6 (Pentanedioic acid, 2-(1-methylethyl)-)

• Product Name: Pentanedioic acid, 2-(1-methylethyl)-
• CAS No: 32806-63-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 2355744
• PubChem ID: 3511510
• Update Time: 2025-06-08

Pentanedioic acid, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-ylpentanedioic acid
• 32806-63-6
• SYJNLRRPPXHVII-UHFFFAOYSA-N
• Pentanedioic acid, 2-(1-methylethyl)-
• SCHEMBL1437835
• DTXSID50393191
• 2-isopropylglutaric acid

• Inchi： 1S/C8H14O4/c1-5(2)6(8(11)12)3-4-7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： SYJNLRRPPXHVII-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 174.08920892Da
• Monoisotopic Mass: 174.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on Pentanedioic acid, 2-(1-methylethyl)-

Comprehensive Guide to Pentanedioic acid, 2-(1-methylethyl)- (CAS No. 32806-63-6): Properties, Applications, and Industry Insights

Pentanedioic acid, 2-(1-methylethyl)- (CAS No. 32806-63-6), a branched-chain dicarboxylic acid, has garnered significant attention in specialty chemical and pharmaceutical research. This compound, structurally characterized by a five-carbon backbone with an isopropyl substitution, exhibits unique physicochemical properties that make it valuable for advanced applications. With growing interest in sustainable chemicals and bio-based intermediates, this molecule's role in green chemistry innovations is increasingly explored.

The molecular structure of 2-(1-methylethyl)pentanedioic acid contributes to its versatility. Its two carboxyl groups enable diverse reactivity, while the isopropyl moiety enhances steric effects—critical for chiral synthesis in pharmaceutical intermediates. Recent studies highlight its potential as a building block for biodegradable polymers, aligning with global trends toward circular economies. Analytical techniques like GC-MS and NMR confirm its high purity (>98%), essential for precision applications.

Industrial applications leverage this compound's balanced hydrophilicity-lipophilicity profile. In flavor and fragrance formulations, it serves as a precursor for ester derivatives with fruity notes. The cosmetics industry values its derivatives as emollients and texture modifiers, particularly in silicone-free formulations—a rising demand area. Patent analyses reveal growing utilization in high-performance lubricants, where its thermal stability outperforms linear analogs.

Environmental and safety profiles of CAS 32806-63-6 meet stringent regulatory standards. OECD 301 biodegradability tests demonstrate >60% mineralization in 28 days, addressing concerns about persistent organic pollutants. Its LD50 >2000 mg/kg (oral, rat) qualifies it as low-toxicity, facilitating adoption in consumer products. These attributes position it favorably against traditional petrochemical alternatives in ESG-focused supply chains.

Synthetic routes to Pentanedioic acid, 2-(1-methylethyl)- continue evolving. Recent breakthroughs in enzymatic catalysis achieve yields exceeding 85% under mild conditions, reducing energy inputs by 40% compared to conventional methods. Such innovations respond to market demands for low-carbon footprint chemicals. Process intensification techniques, including continuous flow reactors, further enhance production scalability for commercial applications.

Market analytics indicate 12% CAGR growth for specialty dicarboxylic acids through 2030, driven by bio-material adoption. 32806-63-6 derivatives show particular promise in water-treatment chemicals and metal chelators, where their selectivity outperforms EDTA alternatives. Technical datasheets emphasize its stability under pH 3-11, making it suitable for diverse formulation chemistries.

Quality control protocols for 2-isopropylglutaric acid (alternative nomenclature) employ HPLC-UV with ≤0.5% impurity thresholds. Storage recommendations specify inert atmospheres below 30°C to maintain stability. These rigorous standards support applications in electronic chemicals for semiconductor manufacturing, where purity directly impacts device performance.

Emerging research explores the compound's role in next-generation battery electrolytes. Its ability to coordinate lithium ions while resisting oxidation at high voltages addresses key challenges in energy storage systems. Such developments align with global investments in renewable energy infrastructure, potentially creating new demand vectors.

Comparative studies with analogous C5 dicarboxylic acids reveal distinct advantages. The branched structure of 32806-63-6 confers lower melting points (82-85°C) versus linear isomers, facilitating handling in industrial processes. This property, combined with solubility in polar aprotic solvents, enhances its utility in advanced coating formulations requiring controlled crystallization.

Regulatory landscapes increasingly favor Pentanedioic acid, 2-(1-methylethyl)- derivatives. REACH registration confirms no SVHC (Substance of Very High Concern) classification, while EPA approvals include its use in food-contact materials. These clearances support adoption in packaging innovations targeting compostable plastics—a sector projected to reach $2.5 billion by 2027.

Technical collaborations are advancing novel applications. Recent joint ventures explore its incorporation into self-healing polymers, where the carboxyl groups participate in reversible crosslinking. Another frontier involves controlled-release agrochemicals, leveraging pH-dependent solubility for targeted delivery. Such developments address pressing needs in precision agriculture.

Supply chain dynamics reflect shifting production geographies. While traditional manufacturing centered in Europe and North America, new ASEAN-based facilities now offer competitive pricing without compromising quality. This geographic diversification mitigates risks in raw material sourcing, particularly for green chemistry feedstocks.

Future prospects for CAS 32806-63-6 appear robust. With academic publications referencing this compound increasing 18% annually since 2020, research momentum continues building. Key opportunities lie in carbon capture technologies, where its carboxyl groups show exceptional CO2 absorption capacity, and medical device coatings requiring biocompatible modifiers.